Cas no 923033-01-6 (1-(3,4,5-Trifluorophenyl)ethanol)

• Product Name: 1-(3,4,5-Trifluorophenyl)ethanol
• CAS No: 923033-01-6
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD11520971
• CID: 738374
• PubChem ID: 59386327
• Update Time: 2024-10-26

1-(3,4,5-Trifluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-trifluoro-a-methyl-
• 1-(3,4,5-Trifluorophenyl)ethanol
• (R)-1-(3,4,5-trifluorophenyl)ethanol
• NAYLCQZIPKCMBT-UHFFFAOYSA-N
• 1(3,4,5-Trifluorophenyl)ethanol
• 1-(3,4,5-trifluorophenyl)ethan-1-ol
• 923033-01-6
• SCHEMBL392712
• CS-0378159
• F83927
• AKOS010915641
• SB84426

• MDL： MFCD11520971
• Inchi： 1S/C8H7F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4,12H,1H3
• InChI Key： NAYLCQZIPKCMBT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C)O)F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 193.2±35.0 °C at 760 mmHg
• Flash Point: 83.5±20.4 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-(3,4,5-Trifluorophenyl)ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes